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Compound Name:
rac-1,2-Distearoyl-3-

chloropropanediol-13C3

Cat. No.: B13432347 Get Quote

An In-depth Technical Guide to the Physical Characteristics of 1,3-Distearoyl-2-

chloropropanediol-¹³C₃

This guide provides a detailed exploration of the physical and chemical characteristics of ¹³C₃

labeled 1,3-Distearoyl-2-chloropropanediol. Designed for researchers, analytical scientists, and

professionals in drug development and food safety, this document synthesizes fundamental

principles with practical, field-proven insights for the effective use of this stable isotope-labeled

internal standard.

Introduction: The Analytical Imperative for Isotope
Labeling
1,3-Distearoyl-2-chloropropanediol is a diester of stearic acid and 2-chloro-1,3-propanediol. Its

unlabeled form is a member of the class of food processing contaminants known as

chloropropanediol esters, which can be formed in refined vegetable oils and other fat-

containing foods during high-temperature processing.[1][2] Due to the potential health risks

associated with the free form, 1,3-dichloro-2-propanol (1,3-DCP), regulatory bodies and quality

assurance labs require highly accurate methods for its quantification.[3]

The synthesis of 1,3-Distearoyl-2-chloropropanediol with three Carbon-13 (¹³C) atoms on the

glycerol backbone creates a stable isotope-labeled (SIL) analog. This SIL standard is

chemically identical to the native analyte but has a distinct, higher molecular weight. Its primary
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and most critical application is as an internal standard for isotope dilution mass spectrometry

(IDMS).[4] The use of a SIL internal standard is the gold standard in quantitative analysis, as it

co-elutes with the target analyte during chromatography and experiences identical ionization

and fragmentation behavior in the mass spectrometer. This allows it to perfectly compensate

for variations in sample preparation, injection volume, and instrument response, leading to

exceptional accuracy and precision in analytical measurements.[5]

Molecular Structure and Core Physical Properties
The fundamental characteristics of a reference standard are critical to its proper application,

from storage and handling to the interpretation of analytical data. The ¹³C₃ label is strategically

placed on the C1, C2, and C3 positions of the propanediol backbone, providing a stable and

non-exchangeable mass shift.

Chemical Structure
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Figure 2: GC-MS Indirect Analysis Workflow
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Figure 3: Isotope Dilution Mass Spectrometry Principle

Step 1: Spiking
Add known amount of ¹³C₃ Labeled Standard

to the unknown sample.

Step 2: Equilibration & Processing
Native Analyte and Labeled Standard undergo
identical extraction, cleanup, and derivatization.

Step 3: Measurement
GC-MS or LC-MS measures the peak area
ratio of Native Analyte to Labeled Standard.

Step 4: Calculation
Concentration is calculated from the measured
ratio and the known amount of standard added.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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